Cas no 1451956-62-9 (2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid
• CAS No: 1451956-62-9
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5637797
• PubChem ID: 165914447
• Update Time: 2025-06-08

2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid
• 1451956-62-9
• EN300-28262904
• 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid

• Inchi： 1S/C12H18N2O4/c1-7-9(6-10(15)16)8(2)14(13-7)11(17)18-12(3,4)5/h6H2,1-5H3,(H,15,16)
• InChI Key： OVKNQRZPQBXBMG-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=C(CC(=O)O)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid

2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid: A Comprehensive Overview

2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid (CAS No. 1451956-62-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrazole-based derivative, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific and medical contexts.

The molecular structure of 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid is composed of a pyrazole ring substituted with tert-butoxycarbonyl (Boc) and dimethyl groups, along with an acetic acid moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Synthesis and Chemical Properties:

The synthesis of 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid typically involves a multi-step process. One common approach is the reaction of 3,5-dimethyl-1H-pyrazole with tert-butyl chloroformate to form the tert-butoxycarbonyl derivative. Subsequent steps may include the introduction of the acetic acid moiety through esterification or other chemical transformations. The resulting compound exhibits good solubility in polar solvents and can be purified using standard techniques such as column chromatography.

The chemical properties of 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid are influenced by its functional groups. The tert-butoxycarbonyl group is known for its stability under mild conditions and can be selectively removed under acidic conditions to yield the corresponding amine. The acetic acid moiety provides the molecule with acidic properties, making it suitable for various chemical reactions and biological assays.

Biological Activities and Applications:

2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that pyrazole-based derivatives can exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory activity of several pyrazole derivatives, including 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the use of pyrazole derivatives in cancer research. A study published in Cancer Research demonstrated that certain pyrazole compounds can induce apoptosis in cancer cells by targeting specific signaling pathways. While more research is needed to fully understand the mechanisms involved, these preliminary results are promising and highlight the potential of compounds like 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid in cancer therapy.

Clinical Trials and Future Directions:

The promising preclinical results for 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid have led to increased interest in its clinical evaluation. Several pharmaceutical companies are currently conducting phase I clinical trials to assess the safety and efficacy of this compound in human subjects. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

In addition to its therapeutic applications, 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid has also been explored as a tool compound in academic research. Its unique structural features make it an excellent candidate for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes.

Safety Considerations:

Safety is a critical consideration in the development of any new chemical entity. While preliminary studies suggest that 2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid is generally well-tolerated at therapeutic doses, ongoing research is necessary to fully understand its safety profile. Researchers are closely monitoring parameters such as toxicity, metabolism, and pharmacokinetics to ensure that the compound can be safely used in clinical settings.

Conclusion:

2-{1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazol-4-yl}acetic acid (CAS No. 1451956-62-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing our understanding of various diseases and developing novel therapeutic strategies.